N-(3-methyl-4-(N-(3-(2-phenylmorpholino)propyl)sulfamoyl)phenyl)acetamide
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Description
N-(3-methyl-4-(N-(3-(2-phenylmorpholino)propyl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H29N3O4S and its molecular weight is 431.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research demonstrates the synthesis of novel heterocyclic compounds incorporating the sulfamoyl moiety, aiming at antimicrobial applications. These compounds show promising results against various bacterial and fungal strains, indicating their potential in developing new antimicrobial agents (Darwish et al., 2014).
Electronic and Biological Interactions
Studies on the structural parameter, electron behavior, wave function, and biological properties of related compounds, using computational methods such as Gaussian 16 W DFT, have provided insights into their reactivity and possible biological applications. The findings suggest potential uses in exploring drug mechanisms and antimicrobial activities (Bharathy et al., 2021).
Characterization and Thermal Studies
The synthesis and characterization of sulfanilamide derivatives, including thermal and antimicrobial studies, offer insights into their structural and functional properties. These studies contribute to the understanding of their stability and potential antimicrobial efficacy (Lahtinen et al., 2014).
Crystalline Polymorph Discovery
Research into crystalline polymorph selection and discovery, utilizing diverse libraries of polymer heteronuclei, presents a novel approach to exploring polymorph space. This methodology could significantly impact the pharmaceutical and pigment manufacturing industries by allowing the selective production of stable polymorphs of various compounds (Price et al., 2005).
Properties
IUPAC Name |
N-[3-methyl-4-[3-(2-phenylmorpholin-4-yl)propylsulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O4S/c1-17-15-20(24-18(2)26)9-10-22(17)30(27,28)23-11-6-12-25-13-14-29-21(16-25)19-7-4-3-5-8-19/h3-5,7-10,15,21,23H,6,11-14,16H2,1-2H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCZBMJHBWFFDPN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NCCCN2CCOC(C2)C3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.